![molecular formula C9H12ClNO2 B1389027 4-Pyridin-4-YL-butyric acid hydrochloride CAS No. 71879-56-6](/img/structure/B1389027.png)
4-Pyridin-4-YL-butyric acid hydrochloride
Overview
Description
4-Pyridin-4-YL-butyric acid hydrochloride is a chemical compound with the empirical formula C9H18ClNO2 . It is also known as 4-Piperidine butyric acid hydrochloride .
Synthesis Analysis
The synthesis of 4-Pyridin-4-YL-butyric acid hydrochloride involves the participation of FK866 [ (E)- N - [4- (1-benzoylpiperidin-4-yl)butyl]-3- (pyridin-3-yl)acrylamide], an inhibitor of NAD biosynthesis .Molecular Structure Analysis
The molecular weight of 4-Pyridin-4-YL-butyric acid hydrochloride is 207.70 . The SMILES string representation is Cl [H].OC (=O)CCCC1CCNCC1 .Chemical Reactions Analysis
4-Pyridin-4-YL-butyric acid hydrochloride is a reactant for the modification of 3-amidinophenylalanine-derived matriptase inhibitors and reactions between Weinreb amides and 2-magnesiated oxazoles .Physical And Chemical Properties Analysis
The compound has a melting point of 113-117 °C (lit.) . It is classified under Quality Level 100 with an assay of 97% .Scientific Research Applications
Matriptase Inhibitors Synthesis
This compound is used as a reactant for the modification of 3-amidinophenylalanine-derived matriptase inhibitors . Matriptase is a type of serine protease involved in various physiological processes and diseases, including cancer.
Weinreb Amides Reactions
It participates in reactions between Weinreb amides and 2-magnesiated oxazoles . Weinreb amides are useful intermediates in organic synthesis, particularly in the synthesis of ketones.
NAmPRTase Inhibitors
The compound is also used for synthesizing NAmPRTase inhibitors . Nicotinamide phosphoribosyltransferase (NAmPRTase) plays a role in the biosynthesis of nicotinamide adenine dinucleotide (NAD), which is essential for energy metabolism and cell signaling.
FK866 Analogs
Another significant application is the synthesis of FK866 analogs for NAD salvage inhibition . FK866 is a potent inhibitor of NAD biosynthesis, which has potential therapeutic applications in treating cancer.
Mechanism of Action
Safety and Hazards
properties
IUPAC Name |
4-pyridin-4-ylbutanoic acid;hydrochloride | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H11NO2.ClH/c11-9(12)3-1-2-8-4-6-10-7-5-8;/h4-7H,1-3H2,(H,11,12);1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CYCQBYSNONAYRO-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN=CC=C1CCCC(=O)O.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H12ClNO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30673802 | |
Record name | 4-(Pyridin-4-yl)butanoic acid--hydrogen chloride (1/1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30673802 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
201.65 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-Pyridin-4-YL-butyric acid hydrochloride | |
CAS RN |
71879-56-6 | |
Record name | 4-Pyridinebutanoic acid, hydrochloride (1:1) | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=71879-56-6 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 4-(Pyridin-4-yl)butanoic acid--hydrogen chloride (1/1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30673802 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.